![molecular formula C16H7Cl4NO2 B3836353 4-(2,4-dichlorobenzylidene)-2-(2,4-dichlorophenyl)-1,3-oxazol-5(4H)-one](/img/structure/B3836353.png)
4-(2,4-dichlorobenzylidene)-2-(2,4-dichlorophenyl)-1,3-oxazol-5(4H)-one
Overview
Description
4-(2,4-dichlorobenzylidene)-2-(2,4-dichlorophenyl)-1,3-oxazol-5(4H)-one, also known as DCB-O, is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of protein tyrosine phosphatases (PTPs), which play a critical role in regulating cellular signaling pathways. DCB-O has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in the study of cellular signaling and disease mechanisms.
Mechanism of Action
4-(2,4-dichlorobenzylidene)-2-(2,4-dichlorophenyl)-1,3-oxazol-5(4H)-one inhibits PTPs by binding to the catalytic site of the enzyme and preventing it from dephosphorylating its substrate. This leads to an accumulation of phosphorylated proteins, which can alter cellular signaling pathways and affect cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific PTPs that it inhibits. For example, inhibition of PTP1B can lead to increased insulin sensitivity and glucose uptake, while inhibition of SHP2 can lead to decreased cell proliferation and migration. This compound has also been shown to have anti-inflammatory effects, possibly through inhibition of PTPN22.
Advantages and Limitations for Lab Experiments
4-(2,4-dichlorobenzylidene)-2-(2,4-dichlorophenyl)-1,3-oxazol-5(4H)-one has several advantages as a research tool, including its high potency and specificity for PTPs. It is also relatively easy to synthesize and can be used in a variety of experimental systems. However, it is important to note that this compound may have off-target effects and can inhibit other enzymes besides PTPs. Additionally, the effects of this compound may be cell-type specific and may vary depending on the experimental conditions.
Future Directions
There are several potential future directions for research involving 4-(2,4-dichlorobenzylidene)-2-(2,4-dichlorophenyl)-1,3-oxazol-5(4H)-one. One area of interest is the development of more specific and potent PTP inhibitors, which could be used to study the role of individual PTPs in cellular signaling pathways. Another area of interest is the use of this compound in combination with other drugs or therapies, to enhance their efficacy or reduce side effects. Finally, this compound could be used to study the role of PTPs in disease models, including cancer, diabetes, and autoimmune diseases.
Scientific Research Applications
4-(2,4-dichlorobenzylidene)-2-(2,4-dichlorophenyl)-1,3-oxazol-5(4H)-one has been used extensively in scientific research as a tool to study the role of PTPs in cellular signaling pathways. It has been shown to inhibit a number of PTPs, including PTP1B and SHP2, which are involved in regulating insulin and growth factor signaling. This compound has also been used to study the role of PTPs in cancer, inflammation, and autoimmune diseases.
properties
IUPAC Name |
(4E)-2-(2,4-dichlorophenyl)-4-[(2,4-dichlorophenyl)methylidene]-1,3-oxazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H7Cl4NO2/c17-9-2-1-8(12(19)6-9)5-14-16(22)23-15(21-14)11-4-3-10(18)7-13(11)20/h1-7H/b14-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZAGTARCWQEYRI-LHHJGKSTSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C=C2C(=O)OC(=N2)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1Cl)Cl)/C=C/2\C(=O)OC(=N2)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H7Cl4NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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